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Compound of Interest

Compound Name:
Phenol, 6-bromo-2,4-dimethoxy-3-

methyl-

CAS No.: 351378-72-8

Cat. No.: B14255576

Get Quote

Executive Summary & Chemical Profile
Immediate Action Required: Treat this compound as a High-Hazard Halogenated Phenol. While

specific Safety Data Sheets (SDS) for 6-bromo-2,4-dimethoxy-3-methylphenol may be sparse

due to its status as a specialized synthesis intermediate (often in ubiquinone/CoQ10 analog

synthesis), its structural motifs dictate its safety profile. It combines the corrosive, protein-

denaturing properties of phenols with the environmental persistence and lipophilicity of

halogenated organics.

Chemical Safety Profile (SAR Analysis):
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Parameter Characteristic Operational Implication

Class Halogenated Phenol

Do not mix with non-

halogenated solvents (e.g.,

acetone, ethanol) unless

necessary for cleaning;

increases disposal costs

significantly.

Physical State Solid (Crystalline)

Dust inhalation hazard.[1][2]

Use a powder funnel or weigh

inside a fume hood.

Toxicity Acute Tox. 4 (Oral/Dermal)

Rapid dermal absorption due

to lipophilic Br- and OMe-

groups.

Corrosivity Skin/Eye Irritant (Cat 2)

Phenolic burns can be

painless initially due to nerve

damage.

Reactivity Weak Acid

Incompatible with strong

oxidizers (e.g., nitric acid,

permanganates) and strong

bases.

Pre-Disposal Stabilization (The "Why" & "How")
Scientific Rationale: Phenolic compounds are notorious for penetrating standard nitrile gloves.

The addition of a bromine atom increases the molecule's lipophilicity, potentially accelerating

skin absorption. Furthermore, halogenated phenols must be incinerated at high temperatures

(>1000°C) with acid gas scrubbers to prevent the formation of toxic dioxins/furans and

corrosive hydrogen bromide (HBr). Therefore, strict segregation from general organic waste is

critical.

Personal Protective Equipment (PPE) Matrix
Gloves:Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil).

Outer Layer:Silver Shield/4H (Laminate) or thick Neoprene. Standard nitrile degrades

rapidly against concentrated phenols.

Respiratory: Work strictly within a certified chemical fume hood.

Eye Protection: Chemical splash goggles (ANSI Z87.1). Face shield recommended if

handling >5g.

Disposal Workflow
Scenario A: Solid Waste (Pure Compound)

Container: Clear, wide-mouth polyethylene (HDPE) or glass jar.

Protocol:

Transfer the solid directly into the container.

Do not dissolve in solvent solely for disposal (this increases waste volume and hazard

classification).

Label as "Solid Waste: Toxic - Halogenated Phenol (6-bromo-2,4-dimethoxy-3-

methylphenol)."

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquor)
Segregation: Must be collected in the Halogenated Solvent waste stream.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or acids,

which can react exothermically with the methoxy groups.

pH Adjustment: If the solution is highly basic (pH > 10), neutralize to pH 6–8 with dilute

sulfuric acid before adding to the solvent drum to prevent polymerization or heat generation.

Scenario C: Contaminated Glassware (The Triple Rinse Rule)
Rinse 1: Rinse with a small volume of acetone or dichloromethane. Collect this rinsate into

the Halogenated Waste container.
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Rinse 2: Repeat solvent rinse. Collect rinsate.[3]

Rinse 3: Water rinse.[1][4][5][6][7] This can generally go down the drain only if no visible

residue remains and local regulations permit trace phenol discharge (verify with EHS). If in

doubt, collect Rinse 3 as waste.

Visual Decision Logic
The following diagram illustrates the critical decision nodes for disposing of this compound.
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Start: 6-Bromo-2,4-dimethoxy-3-methylphenol Waste

Physical State?

Solid Waste

Pure Compound/Debris

Liquid/Solution

Reaction Mix/Rinsate

Container: Wide-mouth HDPE/Glass
NO Solvents added

Segregation Check:
Is it mixed with Oxidizers?

Labeling:
'Contains: Halogenated Phenols'

Check 'Toxic' & 'Irritant'

DANGER: Quench/Neutralize
Separately before combining

Yes

Select Waste Stream

No

After Neutralization

Stream: Halogenated Organic Solvents
(Red Can/Tag)

Click to download full resolution via product page

Figure 1: Decision tree for segregation and packaging of halogenated phenolic waste.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b14255576/docs?utm_src=pdf-body-img#standard-operating-procedure-disposal-of-6-bromo-2-4-dimethoxy-3-methylphenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14255576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulatory & Compliance Codes
When filling out your hazardous waste tag, use the following classifications to ensure the waste

is routed to the correct incinerator:

Authority Classification / Code Reasoning

RCRA (USA) Not Listed (P/U)
This specific isomer is not P or

U listed.

RCRA (Characteristic) D002 (Corrosive)
If pH < 2 (unlikely unless

acidified).

RCRA (Characteristic) D004-D043
Check: Does it contain heavy

metals? (Unlikely).

Best Practice Halogenated Organic
Ensures high-temp incineration

(required for Br- compounds).

DOT (Transport) UN 2811

Toxic Solids, Organic, N.O.S.

(Brominated Phenol).[1][2][4]

[6][8]

Emergency Contingencies
Spill (Solid): Do not dry sweep (creates dust). Cover with a wet paper towel or oil-dry pad,

scoop into a bag, and label as hazardous waste.

Skin Contact: Immediate flush with water for 15 minutes.[1][4][5] Peg-400 (Polyethylene

Glycol) is a specific decontaminant for phenols; if available, swab skin after initial water

rinse.

Eye Contact: Flush for 15 minutes. Seek medical attention immediately; phenolic eye injury

can be deceptive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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